Cas no 219796-76-6 (Benzoic acid, 4-fluoro-2-[(2-fluoro-4-iodophenyl)amino]-)

• Product Name: Benzoic acid, 4-fluoro-2-[(2-fluoro-4-iodophenyl)amino]-
• CAS No: 219796-76-6
• MF: C₁₃H₈F₂INO₂
• MW: 375.109402656555
• CID: 1409492
• Update Time: 2024-08-16

Benzoic acid, 4-fluoro-2-[(2-fluoro-4-iodophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-fluoro-2-[(2-fluoro-4-iodophenyl)amino]-

• Inchi： 1S/C13H8F2INO2/c14-7-1-3-9(13(18)19)12(5-7)17-11-4-2-8(16)6-10(11)15/h1-6,17H,(H,18,19)
• InChI Key： ALSZRBZSLQVDPI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C=C1NC1=CC=C(I)C=C1F

Computed Properties

• Exact Mass: 374.95634

Experimental Properties

• Density: 1.889±0.06 g/cm3(Predicted)
• Boiling Point: 394.4±42.0 °C(Predicted)
• PSA: 49.33
• pka: 3.58±0.36(Predicted)